Cas no 633327-14-7 (4-methoxy-1h-indazole-5-carbonitrile)
633327-14-7 structure
Product Name:4-methoxy-1h-indazole-5-carbonitrile
CAS No:633327-14-7
MF:C9H7N3O
MW:173.171381235123
CID:959796
PubChem ID:23070230
Update Time:2025-04-19
4-methoxy-1h-indazole-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-methoxy-1h-indazole-5-carbonitrile
- KB-193005
- SureCN4141136
- 633327-14-7
- AKOS006306939
- SCHEMBL4141136
- DTXSID40630229
-
- Inchi: 1S/C9H7N3O/c1-13-9-6(4-10)2-3-8-7(9)5-11-12-8/h2-3,5H,1H3,(H,11,12)
- InChI Key: BHETZBRUZALQMI-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C#N)C=CC2=C1C=NN2
Computed Properties
- Exact Mass: 173.05900
- Monoisotopic Mass: 173.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 61.7Ų
Experimental Properties
- PSA: 61.70000
- LogP: 1.44318
4-methoxy-1h-indazole-5-carbonitrile Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
633327-14-7 (4-methoxy-1h-indazole-5-carbonitrile) Related Products
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